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Compound of Interest

Compound Name: 3,5-Octadiene

Cat. No.: B14166476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 3,5-octadiene. It is intended to provide guidance on the chemical and physical

properties, safety procedures, and proper disposal of this compound.

Chemical and Physical Properties
3,5-Octadiene is a conjugated diene with the molecular formula C₈H₁₄. It exists as several

stereoisomers, primarily the (E,E), (Z,Z), and (E,Z) forms, each with a unique CAS number and

potentially slightly different physical properties. It is a colorless liquid at room temperature and

is generally soluble in organic solvents with limited solubility in water.[1]
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Property Value Source

Molecular Formula C₈H₁₄ [2][3]

Molecular Weight 110.20 g/mol [2][4]

CAS Number
25001-92-7 (unspecified

stereochemistry)
[2][5]

7348-80-3 ((Z,Z)-isomer) [3]

Boiling Point ~114-121 °C

Density ~0.74 g/cm³

Flash Point 9 °C (for 1,7-Octadiene)

Solubility
Soluble in organic solvents,

limited solubility in water.
[1]

Note: Specific physical properties such as boiling point and density may vary slightly between

the different stereoisomers of 3,5-octadiene. The flash point provided is for 1,7-octadiene and

should be considered as a conservative estimate for the flammable nature of 3,5-octadiene.

Health and Safety Information
A specific Safety Data Sheet (SDS) for 3,5-octadiene (CAS 25001-92-7) is not readily

available. Therefore, the following safety protocols are based on information for the general

class of "octadienes" and related conjugated dienes, which are flammable and may pose health

risks upon exposure. It is crucial to handle 3,5-octadiene with caution in a well-ventilated area.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. A lab

coat or chemical-resistant apron is also recommended.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood. If the

concentration of vapors is expected to exceed exposure limits, a NIOSH-approved respirator

with an organic vapor cartridge is necessary.

Experimental Protocols
Protocol for Handling and Use of 3,5-Octadiene

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE and have it readily available.

Prepare a spill kit appropriate for flammable liquids.

Ensure all ignition sources (e.g., hot plates, open flames, electrical equipment) are

removed from the work area.

Ground all equipment to prevent static discharge.

Handling:

Conduct all manipulations of 3,5-octadiene within the chemical fume hood.

Use the smallest quantity of the chemical necessary for the experiment.

When transferring the liquid, do so slowly and carefully to avoid splashing.

Keep containers of 3,5-octadiene tightly sealed when not in use.

Post-Handling:

Thoroughly clean the work area after use.

Decontaminate any equipment that has come into contact with 3,5-octadiene.

Properly dispose of any contaminated materials as hazardous waste.
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Wash hands thoroughly with soap and water after handling the chemical.

Protocol for Storage of 3,5-Octadiene
Storage Container:

Store 3,5-octadiene in its original, tightly sealed container.

Ensure the container is properly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Storage Location:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.

The storage area should be away from heat, sparks, open flames, and strong oxidizing

agents.

Store in a secondary containment tray to prevent the spread of potential spills.

Avoid exposure to direct sunlight. Due to its reactive nature, 3,5-octadiene is sensitive to

light, heat, and oxygen.[6]

Protocol for Spill and Waste Disposal
Spill Response:

Small Spills (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite,

sand, or a commercial spill absorbent for flammable liquids.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.
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Large Spills (or spills outside a fume hood):

Evacuate the area immediately.

Alert your institution's emergency response team.

Prevent the spread of the spill if it is safe to do so.

Remove all ignition sources.

Ventilate the area.

Waste Disposal:

All waste containing 3,5-octadiene, including empty containers and contaminated

materials, must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not pour 3,5-octadiene down the drain.

Reactivity and Stability
3,5-Octadiene is a conjugated diene, which makes it more stable than non-conjugated dienes.

However, it is still a reactive compound.

Polymerization: Like other conjugated dienes, 3,5-octadiene can undergo polymerization,

potentially initiated by heat, light, or catalysts.

Oxidation: It can react with oxidizing agents.

Diels-Alder Reactions: As a conjugated diene, it can participate in Diels-Alder cycloaddition

reactions with suitable dienophiles.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Toxicological Information
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Detailed toxicological data for 3,5-octadiene is not readily available. Based on information for

similar compounds, it should be considered potentially harmful if inhaled, ingested, or absorbed

through the skin. Vapors may be irritating to the eyes, skin, and respiratory system.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the logical workflow for the safe handling and storage of 3,5-
octadiene.
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Caption: Workflow for Safe Handling and Storage of 3,5-Octadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14166476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

